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Compound of Interest

Compound Name: 2,5-Dichloro-3-nitrobenzoic acid

Cat. No.: B1293580

An In-depth Technical Guide to 2,5-Dichloro-3-nitrobenzoic Acid for Researchers and Drug
Development Professionals

This technical guide provides comprehensive information on the commercial availability,
physicochemical properties, synthesis, and applications of 2,5-Dichloro-3-nitrobenzoic acid
(CAS No. 88-86-8) with a purity of 98% or higher. This document is intended for researchers,
scientists, and professionals involved in drug development and other scientific research.

Commercial Availability

A variety of chemical suppliers offer 2,5-Dichloro-3-nitrobenzoic acid, typically with a purity of
98% or greater. The following table summarizes prominent commercial suppliers.
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. . Additional
Supplier Name Purity CAS Number .
Information
Provides melting point
Sigma-Aldrich 98% 88-86-8 and spectroscopic
data.
Offers this compound
Thermo Scientific as part of their
98+% 88-86-8 _ _
(Alfa Aesar) extensive chemical
portfolio.[1]
Provides the
compound for
Santa Cruz ) )
) - 88-86-8 biochemical and
Biotechnology )
proteomics research.
[2]
Offers NMR, MSDS,
Aceschem >98% 88-86-8 HPLC, and COA
documentation.[3]
Specifies the product
CymitQuimica 98% 88-86-8 is a solid and intended
for lab use.[4]
A supplier of research,
Trans World industrial, and
_ 98% 88-86-8 _ _
Chemicals, Inc. agricultural chemicals.
[51[6]
A chemical
Marshallton Research ]
) - 88-86-8 manufacturer since
Laboratories
1974.[5]
Lists the compound as
a pharmaceutical
MySkinRecipes 98% 88-86-8 intermediate and

benzoic acid

derivative.[7]
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Physicochemical and Spectroscopic Data

2,5-Dichloro-3-nitrobenzoic acid is a solid, crystalline compound. Its key properties are
summarized in the table below.

Property Value Source(s)
CAS Number 88-86-8 [2][3]
Molecular Formula C7H3CI2NO4 [2][4]
Molecular Weight 236.01 g/mol [2]

Purity >98% [31[4]
Melting Point 216-220 °C (lit.) [8]
Appearance Colorless crystals or solid [419]

InChi Key AUAXYMOBWXOEQD- 4]

UHFFFAOYSA-N

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of 2,5-Dichloro-3-
nitrobenzoic acid are crucial for its application in research.

Synthesis Protocols

Several methods for the synthesis of 2,5-Dichloro-3-nitrobenzoic acid have been
documented.

e Method 1: Nitration of 2,5-Dichlorobenzoic Acid This is a common laboratory and industrial-
scale synthesis method.[9]

o Suspend 2,5-dichlorobenzoic acid in concentrated sulfuric acid.

o Add a mixture of concentrated sulfuric acid and nitric acid dropwise at a controlled
temperature of 5-10°C.[9]
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o Stir the reaction mixture for approximately 15 hours at 20-25°C.[9]
o Pour the reaction mixture onto ice to precipitate the crude product.[9]
o Filter the precipitate, wash with water, and dry.

o The final product can be purified by recrystallization.[9]

e Method 2: Oxidation of 1,4-dimethyl-2,5-dichloro-3-nitrobenzene This process provides high
purity and good yields.[10]

o React 1,4-dimethyl-2,5-dichloro-3-nitrobenzene with aqueous nitric acid.

o The reaction is carried out at an elevated temperature, typically between 150°C and
210°C.[10]

e Method 3: From 5-chloro-3-nitro-salicylic acid This process involves the reaction of 5-chloro-
3-nitro-salicylic acid with a chlorinating agent.[11]

o React 5-chloro-3-nitro-salicylic acid with an excess of an inorganic acid chloride (e.g.,
phosphorus oxychloride) in the presence of a catalyst such as a tertiary amine.[11]

o The resulting acid chloride is then saponified under acidic conditions to yield 2,5-dichloro-
3-nitrobenzoic acid.[11]

Purification Protocol

A patented method for the purification of crude 2,5-dichloro-3-nitrobenzoic acid is as follows:
[12]

o Dissolve the crude product in an aqueous alkaline solution (e.g., sodium hydroxide).
o Adjust the temperature of the solution to 60-80°C.

 Acidify the solution with a mineral acid (e.g., sulfuric acid) to a pH of approximately 2.8-3.2 to
precipitate the purified 2,5-dichloro-3-nitrobenzoic acid.[12]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://prepchem.com/2-5-dichloro-3-nitrobenzoic-acid/
https://prepchem.com/2-5-dichloro-3-nitrobenzoic-acid/
https://prepchem.com/2-5-dichloro-3-nitrobenzoic-acid/
https://patents.google.com/patent/US4454345A/en
https://patents.google.com/patent/US4454345A/en
https://patents.google.com/patent/US3822311A/en
https://patents.google.com/patent/US3822311A/en
https://www.benchchem.com/product/b1293580?utm_src=pdf-body
https://www.benchchem.com/product/b1293580?utm_src=pdf-body
https://patents.google.com/patent/US3822311A/en
https://www.benchchem.com/product/b1293580?utm_src=pdf-body
https://patents.google.com/patent/US3441603A/en
https://www.benchchem.com/product/b1293580?utm_src=pdf-body
https://patents.google.com/patent/US3441603A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« Filter the precipitate and wash with warm water to remove the mother liquor containing
impurities.[12]

e Recrystallization from a solvent mixture such as acetonitrile/water (9:1) can also be used for
ultimate purification.[9]

Analytical Methods

The identity and purity of 2,5-Dichloro-3-nitrobenzoic acid are typically confirmed using the
following analytical techniques.

o High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be
used for analysis. The mobile phase typically consists of acetonitrile, water, and an acid such
as phosphoric acid or formic acid for Mass Spectrometry compatibility.[13]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are used to
confirm the chemical structure.[14][15]

e Melting Point Analysis: The melting point is a key indicator of purity.

Visualized Workflows and Applications

The following diagrams illustrate the synthesis, purification, and application workflows for 2,5-
Dichloro-3-nitrobenzoic acid.
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Caption: Synthesis workflow for 2,5-Dichloro-3-nitrobenzoic acid.
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Caption: Purification process for crude 2,5-Dichloro-3-nitrobenzoic acid.

Applications in Research and Development

2,5-Dichloro-3-nitrobenzoic acid is a versatile chemical intermediate with several important
applications.

+ Herbicide Synthesis: It is a key intermediate in the production of 3-amino-2,5-dichlorobenzoic
acid (also known as Amiben), which is a widely used pre-emergent herbicide.[12] The
compound itself also possesses herbicidal properties.[10][12]
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e Pharmaceutical and Agrochemical Synthesis: It serves as a building block in the synthesis of
various organic halides, which are important in the development of new pharmaceuticals and
agrochemicals.[8][16]

¢ Cancer Research: The compound has been used in the synthesis of potential DNA-binding
antitumor agents, highlighting its relevance in medicinal chemistry and drug discovery.[17]

+ Plant Biology Research: It has been utilized in studies on plant growth and polar auxin
transport, contributing to the understanding of plant development.[8][16]
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Caption: Key application areas of 2,5-Dichloro-3-nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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